Cas no 2228798-53-4 (methyl 1-methyl-5-(3-sulfanylpropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 1-methyl-5-(3-sulfanylpropyl)-1H-pyrazole-3-carboxylate
• CAS No: 2228798-53-4
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6250545
• PubChem ID: 165846345
• Update Time: 2025-06-14

methyl 1-methyl-5-(3-sulfanylpropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(3-sulfanylpropyl)-1H-pyrazole-3-carboxylate
• 2228798-53-4
• EN300-1787543

• Inchi： 1S/C9H14N2O2S/c1-11-7(4-3-5-14)6-8(10-11)9(12)13-2/h6,14H,3-5H2,1-2H3
• InChI Key： BOLNVWGPWQTALC-UHFFFAOYSA-N
• SMILES： SCCCC1=CC(C(=O)OC)=NN1C

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 45.1Ų

Additional information on methyl 1-methyl-5-(3-sulfanylpropyl)-1H-pyrazole-3-carboxylate

Methyl 1-Methyl-5-(3-Sulfanylpropyl)-1H-Pyrazole-3-Carboxylate (CAS No. 2228798-53-4): A Comprehensive Overview

Methyl 1-methyl-5-(3-sulfanylpropyl)-1H-pyrazole-3-carboxylate (CAS No. 2228798-53-4) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This compound, characterized by its unique pyrazole core and sulfanylpropyl side chain, offers versatile applications due to its structural and functional properties. In this article, we delve into its molecular characteristics, synthesis pathways, and potential uses, while addressing common queries and trends in the scientific community.

The pyrazole ring system is a well-known heterocyclic scaffold in drug discovery, often associated with bioactive molecules. The addition of a 3-sulfanylpropyl group enhances the compound's reactivity, making it a valuable intermediate for further chemical modifications. Researchers have explored its role in designing enzyme inhibitors and antioxidant agents, aligning with the growing demand for novel therapeutic candidates in treating oxidative stress-related diseases.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods. The production of methyl 1-methyl-5-(3-sulfanylpropyl)-1H-pyrazole-3-carboxylate often involves green chemistry principles, such as catalyst optimization and solvent-free reactions. This aligns with the global push for eco-friendly manufacturing, a subject frequently searched in academic and industrial databases. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques further highlights its relevance in modern laboratories.

In agrochemical research, this compound has shown promise as a precursor for crop protection agents. Its structural motifs are being investigated for their potential to disrupt pest metabolic pathways, a hot topic given the rising need for pesticide alternatives amid environmental concerns. Additionally, its carboxylate ester functionality allows for easy derivatization, enabling the creation of libraries of analogs for bioactivity screening.

From a material science perspective, the sulfanylpropyl group introduces thiol-based reactivity, which is pivotal in polymer cross-linking and surface functionalization. This has implications for developing advanced coatings, adhesives, and even biocompatible materials, areas that are highly searched in nanotechnology forums. The compound's ability to act as a ligand in metal-organic frameworks (MOFs) also opens doors for catalytic and sensing applications.

Frequently asked questions about methyl 1-methyl-5-(3-sulfanylpropyl)-1H-pyrazole-3-carboxylate include its stability under various conditions, solubility profiles, and scalability of synthesis. Addressing these, studies confirm its stability in neutral to slightly acidic environments, with solubility favoring polar organic solvents. Scalability challenges are mitigated by continuous-flow systems, a technique gaining traction in process chemistry discussions.

In conclusion, methyl 1-methyl-5-(3-sulfanylpropyl)-1H-pyrazole-3-carboxylate (CAS No. 2228798-53-4) stands as a multifaceted compound with broad applicability. Its integration into drug discovery, green chemistry, and material innovation underscores its importance in contemporary research. As scientific inquiries evolve, this compound is poised to remain a key player in addressing cutting-edge challenges across disciplines.